Cas no 2172228-74-7 (1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172228-74-7
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 6339793
• PubChem ID: 165573206
• Update Time: 2025-06-29

1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride
• 2172228-74-7
• EN300-1614275

• Inchi： 1S/C8H13ClN2O2S/c1-8(2,3)6-11-7(4-5-10-11)14(9,12)13/h4-5H,6H2,1-3H3
• InChI Key： IJBWXXMUTJQNOG-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1CC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 236.0386265g/mol
• Monoisotopic Mass: 236.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride

Introduction to 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172228-74-7)

1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2172228-74-7, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The presence of a sulfonyl chloride functional group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.

The molecular structure of 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride consists of a pyrazole ring substituted with a 2,2-dimethylpropyl group at the 1-position and a sulfonyl chloride group at the 5-position. This specific arrangement imparts unique chemical properties that make it particularly useful in the synthesis of more complex molecules. The pyrazole ring itself is a six-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its stability and reactivity. The 2,2-dimethylpropyl group provides steric hindrance and electronic effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in pyrazole derivatives due to their potential applications in various therapeutic areas. Research has demonstrated that pyrazole-based compounds can exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, infectious diseases, and cancer. The sulfonyl chloride moiety in 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride is particularly noteworthy because it allows for further functionalization through nucleophilic substitution reactions. This property is exploited in the synthesis of sulfonamides, which are known for their broad spectrum of biological activities.

One of the most compelling aspects of 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride is its role as a key intermediate in the development of novel pharmaceutical agents. For instance, researchers have utilized this compound to synthesize derivatives with enhanced binding affinity to target proteins. By modifying the substituents on the pyrazole ring or introducing additional functional groups, scientists can fine-tune the pharmacological properties of these compounds. Such modifications are crucial for optimizing drug efficacy and minimizing side effects.

The synthetic utility of 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride has also been explored in the context of material science. Pyrazole derivatives have been incorporated into polymers and coatings to improve their thermal stability and mechanical strength. The sulfonyl chloride group facilitates cross-linking reactions, allowing for the creation of high-performance materials with tailored properties. These advancements highlight the versatility of this compound beyond traditional pharmaceutical applications.

Recent studies have also focused on the computational modeling of 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride to better understand its interactions with biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. The integration of computational methods with experimental techniques has accelerated the discovery process in drug development.

The environmental impact of using 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride as an intermediate has also been evaluated. Researchers have developed green chemistry approaches to minimize waste and reduce energy consumption during synthesis. For example, catalytic methods have been employed to improve reaction efficiency while maintaining high yields. Such innovations align with global efforts to promote sustainable chemical practices.

Future directions in the study of 1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride include exploring its potential in treating neurological disorders and chronic diseases. Preliminary findings suggest that certain pyrazole derivatives may modulate neurotransmitter systems or inhibit pathological processes associated with these conditions. Further preclinical studies are warranted to validate these hypotheses and pave the way for clinical trials.

In conclusion,1-(2,2-dimethylpropyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172228-74-7) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines. As scientific understanding continues to evolve，the potential uses for this compound are likely to expand，further solidifying its importance in modern chemistry.